
An In-depth Technical Guide to 2,4-
Dimethylheptan-4-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and spectroscopic characterization of 2,4-Dimethylheptan-4-ol. The

information is tailored for researchers, scientists, and professionals in drug development who

may encounter or utilize this tertiary alcohol in their work. This document includes detailed

experimental protocols, tabulated data for easy reference, and diagrams to illustrate key

processes.

Chemical Identity and Properties
2,4-Dimethylheptan-4-ol is a tertiary alcohol with the molecular formula C9H20O.[1] Its IUPAC

name is 2,4-dimethylheptan-4-ol.[2]

Synonyms: 2,4-Dimethyl-4-heptanol, 4-Heptanol, 2,4-dimethyl-[1] CAS Number: 19549-77-0[1]

Molecular Weight: 144.25 g/mol [2]

The chemical structure of 2,4-Dimethylheptan-4-ol is presented below:

Caption: 2D Structure of 2,4-Dimethylheptan-4-ol.
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The known physicochemical properties of 2,4-Dimethylheptan-4-ol are summarized in the

table below.

Property Value Reference

Boiling Point 176.6 °C at 760 mmHg [1]

Melting Point 6.15 °C (estimate) [1]

Density 0.824 g/cm³ [1]

Refractive Index 1.4280 [1]

Vapor Pressure 0.33 mmHg at 25°C [1]

Flash Point 70 °C [1]

logP 2.58360 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Synthesis of 2,4-Dimethylheptan-4-ol
The most common and efficient method for the synthesis of 2,4-Dimethylheptan-4-ol is
through a Grignard reaction. This involves the reaction of a Grignard reagent with a suitable

ketone.

Synthetic Pathway
The retrosynthetic analysis of 2,4-Dimethylheptan-4-ol suggests two primary Grignard

synthesis routes. The more common approach involves the reaction of propylmagnesium

bromide with 4-methyl-2-pentanone.
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Reactants

Product
Propylmagnesium bromide

Grignard Reaction

+

4-Methyl-2-pentanone 2,4-Dimethylheptan-4-ol

1. Diethyl ether
2. H3O+ workup

[C9H20O]+•
m/z = 144 (Molecular Ion, often weak or absent)

[M - CH3]+ 
m/z = 129α-cleavage

[M - C3H7]+ 
m/z = 101

α-cleavage

[M - C4H9]+ 
m/z = 87

α-cleavage

[M - H2O]+•
m/z = 126

Dehydration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. scribd.com [scribd.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,4-Dimethylheptan-4-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092151#iupac-name-for-2-4-dimethylheptan-4-ol]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b092151?utm_src=pdf-body-img
https://www.benchchem.com/product/b092151?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/ed075p86
https://www.scribd.com/presentation/74135717/Reaksigrignard
https://www.benchchem.com/product/b092151#iupac-name-for-2-4-dimethylheptan-4-ol
https://www.benchchem.com/product/b092151#iupac-name-for-2-4-dimethylheptan-4-ol
https://www.benchchem.com/product/b092151#iupac-name-for-2-4-dimethylheptan-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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